6-Iodo-5-oxo-thiazolo[3,2-a]pyridine-8-carbonitrile

• Molecular Formula: C8H3IN2OS
• Molecular Weight: 302.09 g/mol
• IUPAC Name: 6-iodo-5-oxo-[1,3]thiazolo[3,2-a]pyridine-8-carbonitrile
• InChI: InChI=1S/C8H3IN2OS/c9-6-3-5(4-10)8-11(7(6)12)1-2-13-8/h1-3H
• InChI Key: RDUOCNTYYGUODE-UHFFFAOYSA-N
• Canonical SMILES: C1=CSC2=C(C=C(C(=O)N21)I)C#N

Description

6-Iodo-5-oxo-thiazolo[3,2-a]pyridine-8-carbonitrile is a heterocyclic compound that features a thiazole ring fused to a pyridine ring

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 6-Iodo-5-oxo-thiazolo[3,2-a]pyridine-8-carbonitrile typically involves the cyclization of appropriate precursors. One common method involves the reaction of 3,4-dihydropyrimidine-2-thiones with halogen-containing electrophiles such as α-bromo ketones . The reaction conditions often include the use of solvents like isopropyl alcohol and activation methods such as ultrasonic irradiation .

Industrial Production Methods

the principles of green chemistry, such as atom economy and environmental safety, are often applied in the synthesis of similar heterocyclic compounds .

Chemical Reactions Analysis

Types of Reactions

6-Iodo-5-oxo-thiazolo[3,2-a]pyridine-8-carbonitrile can undergo various types of chemical reactions, including:

Substitution Reactions: The iodine atom can be replaced by other substituents through nucleophilic substitution.

Oxidation and Reduction: The compound can participate in redox reactions, altering its oxidation state.

Cyclization Reactions: It can form more complex ring structures through cyclization reactions.

Common Reagents and Conditions

Common reagents used in these reactions include halogenating agents, oxidizing agents, and reducing agents. Reaction conditions often involve the use of solvents like dimethylformamide (DMF) and catalysts to facilitate the reactions .

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, substitution reactions can yield a variety of derivatives with different functional groups replacing the iodine atom .

Scientific Research Applications

6-Iodo-5-oxo-thiazolo[3,2-a]pyridine-8-carbonitrile has several scientific research applications:

Medicinal Chemistry: It serves as a scaffold for the design of new drugs, particularly those targeting cancer and bacterial infections.

Materials Science: The compound’s unique structure makes it useful in the development of new materials with specific electronic properties.

Biological Studies: It is used in studies exploring its interactions with biological targets, such as enzymes and receptors.

Mechanism of Action

The mechanism of action of 6-Iodo-5-oxo-thiazolo[3,2-a]pyridine-8-carbonitrile involves its interaction with specific molecular targets. The compound can bind to enzymes and receptors, altering their activity and leading to various biological effects. The exact pathways involved depend on the specific application and target .

Comparison with Similar Compounds

Similar Compounds

Thiazolo[3,2-a]pyrimidines: These compounds share a similar core structure but differ in their substituents and specific properties.

Thiazolo[3,2-a]pyridines: These are closely related compounds with slight variations in their ring structures and substituents.

Uniqueness

6-Iodo-5-oxo-thiazolo[3,2-a]pyridine-8-carbonitrile is unique due to the presence of the iodine atom and the carbonitrile group, which confer specific reactivity and potential biological activity .